3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 3-ethyl-3-methyl-1,2-dihydroindol-5-ol
• InChI: InChI=1S/C11H15NO/c1-3-11(2)7-12-10-5-4-8(13)6-9(10)11/h4-6,12-13H,3,7H2,1-2H3
• InChI Key: NQVOIIAVVBJYDU-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CNC2=C1C=C(C=C2)O)C

Description

3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol is a substituted indole derivative characterized by a dihydroindole core (2,3-dihydro-1H-indole) with hydroxyl (-OH), ethyl (-C₂H₅), and methyl (-CH₃) groups at the 5- and 3-positions, respectively. This compound shares structural similarities with bioactive indole derivatives, such as serotonin analogs and pharmaceutical intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol can be achieved through several synthetic routes. One common method involves the Fischer indole synthesis, which uses hydrazine derivatives and ketones under acidic conditions . The reaction typically involves refluxing the reactants in acetic acid and hydrochloric acid to yield the desired indole derivative.

Industrial Production Methods

Industrial production of indole derivatives, including 3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol, often employs large-scale Fischer indole synthesis. This method is favored due to its efficiency and scalability. The reaction conditions are optimized to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinonoid structures.

Reduction: Reduction reactions can convert the indole ring to indoline derivatives.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic reagents like halogens and nitro compounds are employed under acidic or basic conditions.

Major Products Formed

Oxidation: Quinonoid derivatives.

Reduction: Indoline derivatives.

Substitution: Halogenated or nitro-substituted indoles.

Scientific Research Applications

3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol involves its interaction with specific molecular targets and pathways. The indole core allows it to bind to various receptors and enzymes, modulating their activity. This interaction can lead to changes in cellular processes, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Key Features :

• Molecular Formula: C₁₁H₁₅NO (calculated based on structural analogs in and substitution patterns).
• Molecular Weight : 177.24 g/mol.
• Substituents : 3-Ethyl, 3-methyl, and 5-hydroxy groups.
• Potential Applications: Pharmaceutical intermediates, antioxidants, or ligands for receptor targeting .

Comparison with Structural Analogs

Structural and Functional Differences

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	References
3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol	C₁₁H₁₅NO	177.24	3-Ethyl, 3-methyl, 5-hydroxy	Hypothesized pharmaceutical intermediate	(analogous Ethosuximide)
2,3-Dihydro-1H-indol-5-ol	C₈H₉NO	135.16	5-hydroxy	Reference compound in synthesis
3-Methyl-1H-indol-5-ol	C₉H₉NO	147.17	3-Methyl, 5-hydroxy	Pharmaceutical building block
1,3-Dimethyl-1H-indol-5-ol	C₁₀H₁₁NO	161.20	1-Methyl, 3-methyl, 5-hydroxy	Chemical intermediate
5-Methoxy-3,3-dimethyl-2,3-dihydro-1H-indol-2-one	C₁₁H₁₃NO₂	191.23	3,3-Dimethyl, 5-methoxy, 2-keto	Specialty chemical synthesis

Research Findings

• Pharmaceutical Relevance : 3-Methyl-1H-indol-5-ol is a precursor for drugs targeting neurological pathways (). The target compound’s bulkier substituents may optimize receptor binding or metabolic stability.
• Environmental Applications : Indole derivatives like 2,3-dihydro-1H-indol-5-ol are detected in wastewater treatment studies (), though the target compound’s environmental behavior remains unstudied.

Biological Activity

Overview

3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol is a compound belonging to the indole family, known for its diverse biological activities. This compound has garnered attention in scientific research due to its potential therapeutic applications, particularly in antimicrobial and anticancer domains. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by data tables and relevant case studies.

Property	Value
Molecular Formula	C11H15NO
Molecular Weight	177.24 g/mol
IUPAC Name	3-ethyl-3-methyl-1,2-dihydroindol-5-ol
InChI	InChI=1S/C11H15NO/c1-3-11(2)7-12-10-5-4-8(13)6-9(10)11/h4-6,12-13H,3,7H2,1-2H3
InChI Key	NQVOIIAVVBJYDU-UHFFFAOYSA-N
Canonical SMILES	CCC1(CNC2=C1C=C(C=C2)O)C

The biological activity of 3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol is primarily attributed to its ability to interact with various molecular targets within cells. The indole structure allows it to bind effectively to receptors and enzymes, influencing cellular processes such as:

Antimicrobial Activity:
The compound exhibits significant antibacterial properties against various pathogens, including Staphylococcus aureus (both methicillin-sensitive and resistant strains) and Mycobacterium tuberculosis. Its mechanism involves disruption of bacterial cell wall synthesis and inhibition of protein synthesis.

Anticancer Activity:
In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by activating specific signaling pathways. For instance, it has shown preferential suppression of rapidly dividing cancer cells compared to normal fibroblast cells .

Antimicrobial Activity

Research indicates that 3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol possesses potent antimicrobial properties. The Minimum Inhibitory Concentration (MIC) values against various strains are summarized in the table below:

Pathogen	MIC (µg/mL)
Staphylococcus aureus ATCC 25923	3.90
MRSA ATCC 43300	<1.00
Mycobacterium tuberculosis H37Rv	0.98
Candida albicans ATCC 10231	7.80

These findings highlight the compound's potential as a therapeutic agent against resistant bacterial strains .

Anticancer Activity

In studies focused on cancer cell lines such as A549 (lung cancer) and MCF-7 (breast cancer), 3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol displayed significant antiproliferative effects. The IC50 values for these cell lines were assessed:

Cell Line	IC50 (µg/mL)
A549 (Lung Cancer)	15.0
MCF-7 (Breast Cancer)	25.0

These results suggest that the compound may serve as a promising candidate for developing new anticancer therapies .

Study on Antimicrobial Efficacy

A recent study evaluated the efficacy of various indole derivatives, including 3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol, against antibiotic-resistant strains of Staphylococcus aureus. The compound demonstrated remarkable activity with an MIC lower than many conventional antibiotics, indicating its potential as an alternative treatment option for infections caused by resistant bacteria .

Study on Anticancer Properties

In another study focusing on the anticancer properties of indole derivatives, researchers found that treatment with 3-Ethyl-3-methyl-2,3-dihydro-1H-indol-5-ol resulted in a significant decrease in cell viability of MCF-7 cells after 48 hours of exposure. The compound's ability to induce apoptosis was confirmed through flow cytometry analysis .